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Compound of Interest

Compound Name: UNC5293

Cat. No.: B10824701 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent and

selective MERTK inhibitor UNC5293, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

procedures for the safe handling and disposal of UNC5293, its solutions, and contaminated

materials.

Understanding UNC5293: Properties Relevant to
Disposal
UNC5293 is a potent inhibitor of the MERTK receptor tyrosine kinase with a Ki of 190 pM and

an IC50 of 0.9 nM.[1][2][3] It is frequently used in bone marrow leukemia research.[1][2][4] A

key consideration for its disposal is its solubility. UNC5293 is insoluble in water but soluble in

organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol.[3] This dictates that waste

streams containing this compound will likely be of a chemical nature.
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Property Value Citation

CAS Number 2226789-82-6 [2][3]

Molecular Formula C30H42N6O2 [3]

Molecular Weight 518.69 g/mol [3]

Solubility

Insoluble in water; Soluble in

DMSO (100 mg/mL) and

Ethanol (33 mg/mL)

[3]

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for 1 year,

-20°C for 1 month.

[3]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to adhere to standard laboratory

safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling UNC5293
and its waste. This includes:

Eye Protection: Safety glasses or a face shield.[5]

Hand Protection: Chemical-resistant gloves. Gloves should be inspected before use and

removed using the proper technique to avoid skin contact.[5]

Body Protection: A laboratory coat.

Engineering Controls: Handle UNC5293 and its solutions in a well-ventilated area, preferably

within a chemical fume hood to avoid inhalation of any aerosols or dust.[5]

Step-by-Step Disposal Procedures
The proper disposal of UNC5293 and its associated waste should be conducted in accordance

with institutional guidelines and local regulations for chemical waste. Discharge into the

environment must be avoided.[5]
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1. Segregation of Waste:

Solid Waste: Unused or expired UNC5293 powder, as well as contaminated items such as

weighing paper, pipette tips, and gloves, should be collected in a designated, clearly labeled,

and sealed container for solid chemical waste.

Liquid Waste: Solutions containing UNC5293, typically in solvents like DMSO, should be

collected in a separate, designated container for liquid chemical waste. Do not mix with

aqueous waste streams. Given that aqueous solutions with minor residues of DMSO may

sometimes be poured down the drain, it is crucial to remember that this does not apply to

solutions containing potent inhibitors like UNC5293.[6] All solutions must be treated as

hazardous waste.

Sharps Waste: Needles or other sharps contaminated with UNC5293 should be disposed of

in a designated sharps container for chemical waste.

2. Waste Container Management:

Use containers that are compatible with the chemical waste they are holding (e.g., glass or

polyethylene for organic solvents).

Ensure all waste containers are clearly and accurately labeled with the contents, including

"UNC5293" and any solvents present.

Keep waste containers securely closed when not in use.[5]

3. Disposal of Unused UNC5293 Powder:

If small amounts of the powder need to be disposed of, carefully transfer it into a designated

solid chemical waste container. Avoid creating dust.[5]

For larger quantities, consult your institution's Environmental Health and Safety (EHS) office

for specific guidance.

4. Disposal of Liquid Solutions Containing UNC5293:

Collect all liquid waste containing UNC5293 in a labeled, leak-proof container.
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Do not pour any solution containing UNC5293 down the drain.[5]

The collected liquid waste should be disposed of as hazardous chemical waste through your

institution's EHS program.

5. Decontamination of Glassware and Surfaces:

Glassware that has come into contact with UNC5293 should be decontaminated before

washing. Rinse the glassware with a suitable organic solvent (e.g., ethanol) and collect the

rinsate as hazardous liquid waste.

Wipe down any contaminated surfaces with a cloth dampened with a suitable solvent, and

dispose of the cloth as solid chemical waste.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Consult a physician.[5]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[5]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[5]

In the event of a spill, evacuate the area, prevent further leakage if it is safe to do so, and

follow your institution's spill response procedures.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with UNC5293.
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Caption: Decision workflow for the proper segregation and disposal of UNC5293 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. tebubio.com [tebubio.com]

3. selleckchem.com [selleckchem.com]

4. glpbio.com [glpbio.com]

5. ald-pub-files.oss-cn-shanghai.aliyuncs.com [ald-pub-files.oss-cn-shanghai.aliyuncs.com]

6. su.se [su.se]

To cite this document: BenchChem. [Navigating the Safe Disposal of UNC5293: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10824701?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824701?utm_src=pdf-body
https://www.benchchem.com/product/b10824701?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/unc5293.html
https://www.tebubio.com/en_fr_eur/unc5293-494t9134-25-mg.html
https://www.selleckchem.com/products/unc5293.html
https://www.glpbio.com/fr/unc5293.html
https://ald-pub-files.oss-cn-shanghai.aliyuncs.com/aladdinsci/pdp/sds/1/RP148701-SCI_457252f290574f54388220fddba25f81.pdf
https://www.su.se/polopoly_fs/1.236898.1432209877!/menu/standard/file/procedures_disposal%20of%20liquid_150323.pdf
https://www.benchchem.com/product/b10824701#unc5293-proper-disposal-procedures
https://www.benchchem.com/product/b10824701#unc5293-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b10824701#unc5293-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b10824701#unc5293-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10824701?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

